Cas no 881-13-0 (3(2H)-Benzothiazolepropanenitrile, 2-oxo-)

881-13-0 structure
Product name:3(2H)-Benzothiazolepropanenitrile, 2-oxo-
3(2H)-Benzothiazolepropanenitrile, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzothiazolepropanenitrile, 2-oxo-
- 3-(2-oxo-1,3-benzothiazol-3-yl)propanenitrile
- AKOS002300727
- 881-13-0
- 3-(oxo-benzothiazolyl)-propionitrile
- 3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanenitrile
- DTXSID80503620
- starbld0019067
- 3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanenitrile
-
- Inchi: InChI=1S/C10H8N2OS/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,7H2
- InChI Key: QVXNXMVVAJDUHI-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CCC#N
Computed Properties
- Exact Mass: 204.03573406g/mol
- Monoisotopic Mass: 204.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.4Ų
3(2H)-Benzothiazolepropanenitrile, 2-oxo- Related Literature
-
1. Preparation, structure and reactivity of the binuclear di-μ-oxo-bis[(ethylenediamine-N,N,N′,N′-tetraacetato)-rhenate(IV)] complexShinji Ikari,Tasuku Ito,William McFarlane,Mohamed Nasreldin,Bee-Lean Ooi,Yoichi Sasaki,A. Geoffrey Sykes J. Chem. Soc. Dalton Trans. 1993 2621
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Julian M. Keates,Gerard A. Lawless,Martin P. Waugh Chem. Commun. 1996 1627
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